![molecular formula C17H26ClNO B587425 4'-Methyl-α-pyrrolidinohexanophenone-d8 Hydrochloride CAS No. 1794811-26-9](/img/no-structure.png)
4'-Methyl-α-pyrrolidinohexanophenone-d8 Hydrochloride
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Description
4’-Methyl-α-pyrrolidinohexanophenone (hydrochloride) is an analytical reference material categorized as a cathinone . It has been detected in products sold as liquid aroma . It is regulated as a Schedule I compound in the United States . This product is intended for research and forensic applications .
Molecular Structure Analysis
The molecular formula of 4’-Methyl-α-pyrrolidinohexanophenone-d8 Hydrochloride is C17H25NO • HCl . The InChi Code is InChI=1S/C17H25NO.ClH/c1-3-4-7-16 (18-12-5-6-13-18)17 (19)15-10-8-14 (2)9-11-15;/h8-11,16H,3-7,12-13H2,1-2H3;1H .Physical And Chemical Properties Analysis
The product is a neat solid . It has a formula weight of 295.9 . It has a solubility in DMF: 3 mg/ml, DMSO: 10 mg/ml, Ethanol: 20 mg/ml, PBS (pH 7.2): 10 mg/ml .Safety and Hazards
properties
CAS RN |
1794811-26-9 |
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Molecular Formula |
C17H26ClNO |
Molecular Weight |
303.9 |
IUPAC Name |
1-(4-methylphenyl)-2-(2,2,3,3,4,4,5,5-octadeuteriopyrrolidin-1-yl)hexan-1-one;hydrochloride |
InChI |
InChI=1S/C17H25NO.ClH/c1-3-4-7-16(18-12-5-6-13-18)17(19)15-10-8-14(2)9-11-15;/h8-11,16H,3-7,12-13H2,1-2H3;1H/i5D2,6D2,12D2,13D2; |
InChI Key |
ZVAHVRAIPQNIGE-DSRNMFAASA-N |
SMILES |
CCCCC(C(=O)C1=CC=C(C=C1)C)N2CCCC2.Cl |
synonyms |
1-(4-Methylphenyl)-2-(1-pyrrolidinyl-d8)-1-hexanone Hydrochloride; 4’-Methyl-2-(1-pyrrolidinyl-d8)hexanophenone Hydrochloride; |
Origin of Product |
United States |
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